Cas no 955963-51-6 (1-(2-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(2-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 955963-51-6
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• MDL: MFCD04042426
• CID: 3032514
• PubChem ID: 671239
• Update Time: 2025-04-21

1-(2-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(2-chlorophenoxymethyl)-1H-pyrazole-3-carboxylic acid
• 1-[(2-chlorophenoxy)methyl]pyrazole-3-carboxylic Acid
• STK349372
• MFCD04042426
• BBL039811
• 1-(2-CHLOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• 955963-51-6
• RS-0291
• CS-0262765
• 1-[(2-chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• EN300-83682
• AKOS000306485
• 1-[(2-chlorophenoxy)methyl]-1H-pyrazole-3-carboxylicacid
• FNB96351
• 1-(2-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD04042426
• Inchi： 1S/C11H9ClN2O3/c12-8-3-1-2-4-10(8)17-7-14-6-5-9(13-14)11(15)16/h1-6H,7H2,(H,15,16)
• InChI Key： SIBGVAKNBXLWQM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 252.0301698Da
• Monoisotopic Mass: 252.0301698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 466.9±30.0 °C at 760 mmHg
• Flash Point: 236.2±24.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives